Cas no 1599157-23-9 (5,6-Dimethyl-N-(2-methylpropyl)-1,2,4-triazin-3-amine)

• Product Name: 5,6-Dimethyl-N-(2-methylpropyl)-1,2,4-triazin-3-amine
• CAS No: 1599157-23-9
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5743737
• PubChem ID: 114383139
• Update Time: 2023-11-11

5,6-Dimethyl-N-(2-methylpropyl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1599157-23-9
• 5,6-Dimethyl-N-(2-methylpropyl)-1,2,4-triazin-3-amine
• EN300-1615994
• 1,2,4-Triazin-3-amine, 5,6-dimethyl-N-(2-methylpropyl)-

• Inchi： 1S/C9H16N4/c1-6(2)5-10-9-11-7(3)8(4)12-13-9/h6H,5H2,1-4H3,(H,10,11,13)
• InChI Key： GSOWDEVHPLRDEA-UHFFFAOYSA-N
• SMILES： N(C1N=NC(C)=C(C)N=1)CC(C)C

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 309.0±45.0 °C(Predicted)
• pka: 4.23±0.63(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines